Cas no 1340040-21-2 (5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine)

5-(3,4,5-Trifluorophenyl)-1,3,4-oxadiazol-2-amine is a fluorinated heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an amine group and a 3,4,5-trifluorophenyl moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluorophenyl group enhances lipophilicity and metabolic stability, while the oxadiazole ring contributes to strong hydrogen-bonding potential and rigidity. The compound is particularly useful as a building block in medicinal chemistry for designing kinase inhibitors or antimicrobial agents. Its well-defined reactivity and compatibility with cross-coupling reactions further facilitate derivatization for structure-activity relationship studies. High purity and consistent synthesis protocols ensure reliability for advanced applications.
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine structure
1340040-21-2 structure
Product Name:5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
CAS No:1340040-21-2
MF:C8H4F3N3O
MW:215.132071495056
CID:5830525
PubChem ID:63185139
Update Time:2025-05-24

5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2-amine, 5-(3,4,5-trifluorophenyl)-
    • 5-(3,4,5-Trifluorophenyl)-1,3,4-oxadiazol-2-amine
    • AKOS012487289
    • EN300-2336931
    • 1340040-21-2
    • CS-0241526
    • 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
    • Inchi: 1S/C8H4F3N3O/c9-4-1-3(2-5(10)6(4)11)7-13-14-8(12)15-7/h1-2H,(H2,12,14)
    • InChI Key: QLPFFQQHAWKRAZ-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC(F)=C(F)C(F)=C2)=NN=C1N

Computed Properties

  • Exact Mass: 215.03064625g/mol
  • Monoisotopic Mass: 215.03064625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.549±0.06 g/cm3(Predicted)
  • Boiling Point: 329.1±52.0 °C(Predicted)
  • pka: -2.28±0.26(Predicted)

5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2336931-0.05g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
0.05g
$197.0 2024-06-19
Enamine
EN300-2336931-0.1g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
0.1g
$293.0 2024-06-19
Enamine
EN300-2336931-0.25g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
0.25g
$418.0 2024-06-19
Enamine
EN300-2336931-0.5g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
0.5g
$656.0 2024-06-19
Enamine
EN300-2336931-1.0g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-2336931-2.5g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
2.5g
$1650.0 2024-06-19
Enamine
EN300-2336931-5.0g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
5.0g
$2443.0 2024-06-19
Enamine
EN300-2336931-10.0g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
10.0g
$3622.0 2024-06-19
Enamine
EN300-2336931-1g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
1g
$842.0 2023-09-15
Enamine
EN300-2336931-5g
5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
1340040-21-2 95%
5g
$2443.0 2023-09-15

Additional information on 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine

5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amine: A Comprehensive Overview

The compound 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine, with CAS No. 1340040-21-2, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of a trifluorophenyl group at the 5-position introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of oxadiazole derivatives as promising candidates for drug development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxadiazole-containing compounds exhibit potent anti-tumor activity by targeting specific oncogenic pathways. The trifluorophenyl group in this compound further enhances its bioactivity by increasing lipophilicity and improving metabolic stability.

In terms of synthesis, 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. A study in Organic Letters reported an optimized synthetic route that utilizes microwave-assisted conditions to achieve high yields and excellent purity. This method has been widely adopted in academic and industrial settings due to its efficiency and scalability.

The structural versatility of this compound makes it a valuable building block for constructing more complex molecules. For example, researchers have explored its use as a linker in peptide synthesis and as a scaffold for designing bioactive agents. A recent paper in Chemical Communications described the use of this compound as a precursor for synthesizing fluorescent probes with applications in bioimaging.

From a pharmacological perspective, oxadiazole derivatives have shown remarkable promise in treating various diseases. Preclinical studies indicate that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Additionally, it has been found to possess anti-viral activity against herpes simplex virus type 1 (HSV-1), making it a potential candidate for antiviral drug development.

The unique combination of electronic properties and functional groups in this compound also makes it suitable for applications in materials science. For instance, studies have shown that films prepared from oxadiazole derivatives exhibit excellent charge transport properties and are being explored for use in organic electronics. The trifluorophenyl group further enhances these properties by improving thermal stability and mechanical robustness.

In conclusion, CAS No. 1340040-21-2, or 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry and materials science alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.